4-(4-Chlorophenyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine

• IUPAC Name: 4-(4-chlorophenyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• InChI: InChI=1S/C23H29BClNO2/c1-21(2)22(3,4)28-24(27-21)19-9-5-17(6-10-19)23(13-15-26-16-14-23)18-7-11-20(25)12-8-18/h5-12,26H,13-16H2,1-4H3
• InChI Key: GJUCYUSBYRIQMF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C3(CCNCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H29BClNO2
• Molecular Weight: 397.7 g/mol

Description

4-(4-Chlorophenyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine is a useful research compound. Its molecular formula is C23H29BClNO2 and its molecular weight is 397.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Chlorophenyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Chlorophenyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Related Compounds : Compounds with structures similar to the chemical , such as tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, have been synthesized for use as intermediates in biologically active compounds like crizotinib (Kong et al., 2016).

• Crystal Structure and DFT Studies : Compounds with structural similarities, involving boric acid ester intermediates with benzene rings, have been studied for their crystal structure and conformational analyses using density functional theory (DFT). This research is vital for understanding the physicochemical properties of these compounds (Huang et al., 2021).

Medicinal Chemistry Applications

• Anti-HIV-1 Agents : Piperidine derivatives have been explored for their potential as CCR5 antagonists in HIV-1 treatment. This indicates the broader therapeutic potential of piperidine-based compounds in antiviral therapy (Finke et al., 2001).

• Neuroprotective Activities : Aryloxyethylamine derivatives, closely related to the chemical , have been shown to possess neuroprotective effects, suggesting potential applications in treating neurodegenerative diseases (Zhong et al., 2020).

Chemical Synthesis and Optimization

• Synthesis of Derivatives : Research has been conducted on synthesizing various derivatives of compounds structurally similar to the chemical of interest. This includes studies on the synthesis of ortho-modified mercapto- and piperazino-methyl-phenylboronic acid derivatives (Spencer et al., 2002).

• Antibacterial Activity : Some piperidine derivatives have shown promise in antibacterial activity, indicating potential applications in developing new antibiotics (Merugu et al., 2010).

Analytical Chemistry

• Identification and Quantification of Impurities : The structural analysis of impurities in compounds similar to the chemical is crucial in pharmaceuticals, ensuring the purity and safety of drug substances (Liu et al., 2020).